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Compound of Interest

Compound Name:
2,3,4,5-Tetrahydro-1-benzoxepin-

5-amine

CAS No.: 145348-77-2

Cat. No.: B2686219

Get Quote

Abstract
The 2,3,4,5-tetrahydro-1-benzoxepin-5-amine core is a privileged scaffold in medicinal

chemistry, serving as a key pharmacophore in GPCR modulators (e.g., GluN2B antagonists)

and monoamine oxidase inhibitors. However, the benzylic position of the amine (C5) presents

specific challenges, including susceptibility to oxidative degradation and stereochemical

erosion during functionalization. This guide details optimized protocols for the functionalization

of benzoxepin-5-amine, specifically addressing amide coupling, reductive amination, and

Palladium-catalyzed

-arylation.

Structural Analysis & Reactivity Profile
Before initiating synthesis, it is critical to understand the electronic and steric environment of

the benzoxepin-5-amine.
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Benzylic Reactivity: The amine is attached at the C5 benzylic position. While this increases

nucleophilicity compared to alkyl amines, it also activates the C5-H proton. Upon acylation

(amide formation), the C5-H becomes significantly more acidic (

~20-25), increasing the risk of racemization if strong bases (e.g., NaH, LiHMDS) or elevated
temperatures are used.

Conformational Flexibility: The 7-membered oxepin ring adopts a twist-chair conformation.

Bulky substituents at C5 can force the ring into a twist-boat conformation, altering the vector

of the nitrogen lone pair and impacting reaction rates for sterically demanding electrophiles.
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Figure 1: Decision matrix for selecting the appropriate functionalization pathway based on the

desired pharmacophore.

Protocol A: Amide Bond Formation (High-Fidelity)
Application: Synthesis of libraries for SAR exploration. Rationale: Standard carbodiimide

couplings (EDC/HOBt) often suffer from slow kinetics with sterically hindered benzylic amines.

This protocol utilizes HATU, a uronium-based coupling agent that ensures rapid conversion

while maintaining stereochemical integrity at the C5 position.

Materials
Substrate: Benzoxepin-5-amine (Free base or HCl salt).
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Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate).

Base:

-Diisopropylethylamine (DIPEA/Hünig's Base).

Solvent: Anhydrous DMF or DMA.

Step-by-Step Methodology
Preparation: Dissolve the carboxylic acid (

equiv) in anhydrous DMF (

M concentration) under a nitrogen atmosphere.

Activation: Add DIPEA (

equiv if using amine salt;

equiv if free base). Add HATU (

equiv) in one portion.

Critical Checkpoint: The solution should turn slightly yellow. Stir for 5–10 minutes to form

the activated ester.

Addition: Add benzoxepin-5-amine (

equiv) dissolved in minimal DMF dropwise.

Incubation: Stir at room temperature for 2–4 hours.

Note: Do not heat above 40°C to prevent C5 epimerization.

Quench & Workup: Dilute with EtOAc. Wash sequentially with sat.

(

), water (
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), and brine (

). Dry over

.

Troubleshooting:

Low Yield: If the acid is sterically hindered, switch to the acid chloride method using

pyridine/DCM at 0°C.

Racemization: If chiral HPLC indicates loss of enantiopurity, switch to T3P

(Propylphosphonic anhydride) as the coupling agent, which is known for low epimerization

rates [1].

Protocol B: Reductive Amination (N-Alkylation)
Application: Introduction of alkyl chains to modulate lipophilicity (

) and basicity (

). Rationale: Direct alkylation with alkyl halides often leads to over-alkylation (quaternary
ammonium salts). Reductive amination using sodium triacetoxyborohydride (

) is self-limiting to the mono-alkylated product.

Experimental Workflow
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Figure 2: Step-wise workflow for reductive amination ensuring mono-alkylation.

Protocol
Imine Formation: In a vial, combine benzoxepin-5-amine (

equiv) and the aldehyde (

equiv) in 1,2-dichloroethane (DCE) or DCM.
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Tip: If the aldehyde is unreactive, add activated molecular sieves (4Å) and stir for 1 hour

prior to reduction.

Reduction: Add

(

equiv) in a single portion.

Acidity Control: If using the amine HCl salt, add exactly

equiv of DIPEA. Do not add excess base, as the reaction requires a slightly acidic/neutral
pH for the borohydride to function effectively [2].

Monitoring: Monitor by LCMS for the disappearance of the imine intermediate (

).

Workup: Quench with saturated aqueous

. Extract with DCM.

Protocol C: Buchwald-Hartwig N-Arylation
Application: Synthesis of biaryl amine derivatives (common in kinase and GPCR inhibitors).

Rationale: The benzoxepin-5-amine is a primary amine.[1][2] Traditional nucleophilic aromatic

substitution (

) only works with electron-deficient aryl halides. Palladium catalysis allows coupling with
electron-rich or neutral aryl bromides/chlorides.

Critical Parameters
Catalyst System:BrettPhos Pd G4 or RuPhos Pd G4. These precatalysts are specifically

designed for primary amines to prevent

-hydride elimination and ensure mono-arylation [3].

Base:

(Sodium tert-butoxide).
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Protocol
Inert Setup: Flame-dry a reaction vial and purge with Argon.

Loading: Add Aryl Bromide (

equiv), Benzoxepin-5-amine (

equiv),

(

equiv), and BrettPhos Pd G4 (

equiv / 2 mol%).

Solvent: Add anhydrous 1,4-Dioxane or Toluene (degassed).

Reaction: Seal and heat to 80–100°C for 2–12 hours.

Purification: Filter through a celite pad to remove Pd black. Concentrate and purify via flash

chromatography.

Quantitative Data Summary
Method

Reagent
System

Typical Yield
Major Side
Product

Critical
Precaution

Amide Coupling HATU / DIPEA 85–95%
N-Acyl Urea

(rare)

Avoid heating

>40°C

(Epimerization)

Reductive

Amination
NaBH(OAc)3 70–90% Bis-alkylation

Maintain

anhydrous

conditions

initially

N-Arylation BrettPhos Pd G4 60–85%
Hydrodehalogen

ation

Strict

exclusion

required
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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